N-(4-fluorobenzyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C19H17FN2O3/c1-24-17-8-4-14(5-9-17)18-10-16(22-25-18)11-19(23)21-12-13-2-6-15(20)7-3-13/h2-10H,11-12H2,1H3,(H,21,23)
• InChI Key: YJFTWTCLITXLJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NO2)CC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2O3
• Molecular Weight: 340.3 g/mol
• CAS No.: 953205-38-4

Description

N-(4-fluorobenzyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry and neuroscience.

Mechanism of Action

The exact mechanism of action of N-(4-fluorobenzyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide is not fully understood. However, it has been suggested that it works by reducing oxidative stress and inflammation in the brain, which are both key factors in the development and progression of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce the levels of pro-inflammatory cytokines and oxidative stress markers in the brain, leading to a reduction in neuroinflammation and neuronal damage. It has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-fluorobenzyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide in lab experiments is its neuroprotective and anti-inflammatory properties, which make it a promising candidate for the treatment of neurodegenerative diseases. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-(4-fluorobenzyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide. One direction is to further investigate its potential applications in the treatment of neurodegenerative diseases, including Alzheimer's and Parkinson's. Another direction is to explore its potential as a therapeutic agent for other conditions, such as cancer and inflammation. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide involves a multi-step process that includes the reaction of 4-fluorobenzyl bromide with 5-(4-methoxyphenyl)isoxazole-3-carboxylic acid, followed by the reaction with acetic anhydride. The final product is obtained by purification through column chromatography.

Scientific Research Applications

N-(4-fluorobenzyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide has been extensively studied for its potential applications in medicinal chemistry and neuroscience. It has been shown to have neuroprotective and anti-inflammatory properties, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.